Cas no 148239-99-0 (2-Heptanol, 2-methyl-1-(phenylthio)-)

• Product name: 2-Heptanol, 2-methyl-1-(phenylthio)-
• CAS No: 148239-99-0
• MF: C₁₄H₂₂OS
• MW: 238.388883113861
• CID: 1319921

2-Heptanol, 2-methyl-1-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanol, 2-methyl-1-(phenylthio)-

• Inchi： 1S/C14H22OS/c1-3-4-8-11-14(2,15)12-16-13-9-6-5-7-10-13/h5-7,9-10,15H,3-4,8,11-12H2,1-2H3
• InChI Key： WDIKTBZBFHGRTK-UHFFFAOYSA-N
• SMILES： C(SC1=CC=CC=C1)C(C)(O)CCCCC

Computed Properties

• Exact Mass: 238.13926

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 348.4±25.0 °C(Predicted)
• PSA: 20.23
• pka: 14.63±0.29(Predicted)